Androstenediol 17-benzoate
Androstenediol 17-benzoate
Brand Name:
Vulcanchem
CAS No.:
1175-12-8
VCID:
VC20959732
InChI:
InChI=1S/C26H34O3/c1-25-14-12-19(27)16-18(25)8-9-20-21-10-11-23(26(21,2)15-13-22(20)25)29-24(28)17-6-4-3-5-7-17/h3-8,19-23,27H,9-16H2,1-2H3/t19-,20-,21-,22-,23-,25-,26-/m0/s1
SMILES:
CC12CCC3C(C1CCC2OC(=O)C4=CC=CC=C4)CC=C5C3(CCC(C5)O)C
Molecular Formula:
C26H34O3
Molecular Weight:
394.5 g/mol
Androstenediol 17-benzoate
CAS No.: 1175-12-8
Cat. No.: VC20959732
Molecular Formula: C26H34O3
Molecular Weight: 394.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 1175-12-8 |
|---|---|
| Molecular Formula | C26H34O3 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] benzoate |
| Standard InChI | InChI=1S/C26H34O3/c1-25-14-12-19(27)16-18(25)8-9-20-21-10-11-23(26(21,2)15-13-22(20)25)29-24(28)17-6-4-3-5-7-17/h3-8,19-23,27H,9-16H2,1-2H3/t19-,20-,21-,22-,23-,25-,26-/m0/s1 |
| Standard InChI Key | BGSWILYBWIQYKQ-DRKCKIEBSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC(=O)C4=CC=CC=C4)CC=C5[C@@]3(CC[C@@H](C5)O)C |
| SMILES | CC12CCC3C(C1CCC2OC(=O)C4=CC=CC=C4)CC=C5C3(CCC(C5)O)C |
| Canonical SMILES | CC12CCC3C(C1CCC2OC(=O)C4=CC=CC=C4)CC=C5C3(CCC(C5)O)C |
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